4(2-Chloroallyl)benzaldehyde

• Molecular Formula: C10H9ClO
• Molecular Weight: 180.63 g/mol
• IUPAC Name: 4-(2-chloroprop-2-enyl)benzaldehyde
• InChI: InChI=1S/C10H9ClO/c1-8(11)6-9-2-4-10(7-12)5-3-9/h2-5,7H,1,6H2
• InChI Key: XZIPTQBYXUQPAI-UHFFFAOYSA-N
• Canonical SMILES: C=C(CC1=CC=C(C=C1)C=O)Cl

Description

4(2-Chloroallyl)benzaldehyde is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry Mg (0.58 g) under dry N2 in a flask is covered with THF (5 ml) and a crystal of I2 added. 5 ml of a solution of 4-bromobenzaldehyde ethylene acetal (5.0 g) in THF (25 ml) is added and kept until it becomes warm, when it is cooled to 15°, and the remainder of the acetal added over 15 min. then stirred for an additional 1 hour. A mixture of ground lithium chloride (0.35 g) and copper (I) chloride (0.70 g) dissolved in THF is prepared, treated with 1,2-dichloropropene (CH2Cl.CCl=CH2) (4.5 g) and cooled to -20°. The above Grignard solution (under moisture excluding conditions) is then added to this solution during 5 min, and allowed to warm to 20° with stirring for 16 hours. Saturated aqueous ammonium chloride is added and the organic layer evaporated under reduced pressure to a small residue, which is dissolved in THF (100 ml), cooled to -10°, treated with 3N HCl (50 ml), then stirred at 20° for 1 hour. The product is partitioned between ether and water, and the ether layer washed with NaHCO3, H2O NaCl, dried (MgSO4) and the residue chromatographed on florisil. The fraction eluted by 15% ether in petrol is collected and purified by preparative HPLC. Yield 0.55 g (13%) nD20 1.5571.